Cas no 842977-00-8 (3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic Acid)

• Product Name: 3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic Acid
• CAS No: 842977-00-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD07186493
• CID: 880680
• PubChem ID: 3162905
• Update Time: 2025-10-16

3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-2-methyl-propionic acid
• 3-(3,5-dimethyl-1,2,4-triazol-1-yl)-2-methylpropanoic acid
• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid
• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid(SALTDATA: FREE)
• F3230-0255
• 842977-00-8
• DTXSID90390321
• CS-0319366
• A923277
• BS-36115
• AT12203
• MFCD07186493
• AP-124/43382931
• AKOS016040029
• AKOS000270471
• 3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic Acid

• MDL： MFCD07186493
• Inchi： 1S/C8H13N3O2/c1-5(8(12)13)4-11-7(3)9-6(2)10-11/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： XQMOIKPHHLOTEA-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1C(C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 183.10100
• Monoisotopic Mass: 183.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.26
• Melting Point: NA
• Boiling Point: 400.6°C at 760 mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.577
• PSA: 68.01000
• LogP: 0.61560
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic Acid

3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic Acid (CAS No. 842977-00-8): A Comprehensive Overview

3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid (CAS No. 842977-00-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMT-MPAA, is characterized by its unique structural features and chemical properties, making it a valuable component in the development of novel therapeutic agents.

The molecular structure of 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid consists of a triazole ring and a carboxylic acid group, which are key functional groups contributing to its biological activity. The presence of the triazole ring enhances the compound's stability and bioavailability, while the carboxylic acid group provides essential reactivity for various chemical transformations and conjugations.

Recent studies have highlighted the potential of 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid in the development of antifungal and antibacterial agents. The triazole moiety is known for its broad-spectrum antifungal activity, which has been extensively studied in compounds such as fluconazole and itraconazole. Similarly, the carboxylic acid group can be modified to enhance the compound's pharmacokinetic properties and target specificity.

In addition to its antimicrobial properties, 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid has shown promise in the treatment of inflammatory diseases. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting key enzymes involved in the production of pro-inflammatory mediators. This makes it a potential candidate for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid typically involves multi-step reactions that include the formation of the triazole ring and the introduction of the carboxylic acid functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of an appropriate alkyne with azide to form the triazole ring, followed by subsequent derivatization to introduce the carboxylic acid group.

The physicochemical properties of 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid, such as solubility, melting point, and pKa values, are crucial for understanding its behavior in different environments. These properties can be tailored through chemical modifications to optimize the compound's performance in various applications. For example, improving solubility can enhance bioavailability and therapeutic efficacy.

From a safety perspective, 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid is generally considered safe when handled under appropriate conditions. However, like any chemical compound, it should be used with caution and in compliance with relevant safety guidelines. Proper storage and handling practices are essential to prevent degradation and ensure stability.

In conclusion, 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid (CAS No. 842977-00-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.